Cas no 61174-29-6 (Benzenamine, 2-[(3-methylphenyl)sulfonyl]-)

• Product Name: Benzenamine, 2-[(3-methylphenyl)sulfonyl]-
• CAS No: 61174-29-6
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• CID: 489616
• PubChem ID: 21754013
• Update Time: 2025-04-19

Benzenamine, 2-[(3-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(3-methylphenyl)sulfonyl]-
• 2-(3-methylphenyl)sulfonylaniline
• DTXSID00617718
• A1-05054
• 2-(3-Methylbenzene-1-sulfonyl)aniline
• 61174-29-6

• Inchi： 1S/C13H13NO2S/c1-10-5-4-6-11(9-10)17(15,16)13-8-3-2-7-12(13)14/h2-9H,14H2,1H3
• InChI Key： NGDOOOIHSUXXTH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N)(C1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 247.06679
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16